Cas no 2172063-75-9 (4-chloro-1-methyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazole)

• Product Name: 4-chloro-1-methyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazole
• CAS No: 2172063-75-9
• MF: C₈H₅ClF₃N₃
• MW: 235.593610525131
• CID: 5566049
• PubChem ID: 165593899
• Update Time: 2025-11-01

4-chloro-1-methyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-1633519
• 4-chloro-1-methyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazole
• 2172063-75-9

• Inchi： 1S/C8H5ClF3N3/c1-15-6-3-4(8(10,11)12)2-5(9)7(6)13-14-15/h2-3H,1H3
• InChI Key： YKWGUGZONXODAF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC2=C1N=NN2C

Computed Properties

• Exact Mass: 235.0124094g/mol
• Monoisotopic Mass: 235.0124094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-chloro-1-methyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazole

Chemical Profile of 4-chloro-1-methyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazole (CAS No. 2172063-75-9)

4-chloro-1-methyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazole (CAS No. 2172063-75-9) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzotriazole class, characterized by its fused triazole ring system, which is a common structural motif in many bioactive molecules. The presence of functional groups such as a chloro substituent at the 4-position, a methyl group at the 1-position, and a trifluoromethyl group at the 6-position introduces unique electronic and steric properties that make this molecule of particular interest for drug discovery applications.

The benzotriazole core is known for its ability to interact with biological targets in diverse ways, including binding to enzymes and receptors. The chloro substituent enhances electrophilicity, making it a potential site for further functionalization or reaction with nucleophiles. The methyl group provides steric hindrance and can influence the conformational flexibility of the molecule. Additionally, the trifluoromethyl group is a well-known pharmacophore that can improve metabolic stability, lipophilicity, and binding affinity. These structural features collectively contribute to the compound's potential as a building block or lead compound in medicinal chemistry.

In recent years, there has been growing interest in benzotriazole derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing this moiety exhibit properties ranging from antimicrobial to anticancer effects. The specific arrangement of substituents in 4-chloro-1-methyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazole suggests that it may possess unique interactions with biological targets compared to other benzotriazole derivatives.

One of the most compelling aspects of this compound is its potential in drug discovery. Researchers have been exploring ways to leverage its structural features to develop novel therapeutic agents. For instance, the chloro and trifluoromethyl groups could serve as handles for further chemical modifications, allowing chemists to optimize potency and selectivity. The methyl group might also play a role in fine-tuning pharmacokinetic properties such as solubility and bioavailability.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 4-chloro-1-methyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazole. Molecular docking studies have been employed to predict how this compound might interact with various biological targets. Preliminary results suggest that it could bind effectively to enzymes involved in inflammatory pathways or receptors associated with neurological disorders. These findings align with current trends in drug development, where targeting inflammation and neurological functions is a major focus.

The synthesis of 4-chloro-1-methyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazole presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such compounds. Techniques such as multi-step organic synthesis combined with palladium-catalyzed cross-coupling reactions have enabled chemists to construct the benzotriazole core efficiently. Additionally, protective group strategies can be employed to ensure regioselective functionalization at different positions on the ring system.

The chemical properties of this compound also make it suitable for use as an intermediate in more complex synthetic schemes. Its reactivity with various nucleophiles allows for further derivatization, opening up possibilities for creating libraries of analogs with tailored biological activities. This approach is particularly valuable in high-throughput screening programs aimed at identifying lead compounds for drug development.

From a medicinal chemistry perspective, 4-chloro-1-methyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazole represents an exciting opportunity for innovation. The combination of structural features such as the chloro, methyl, and trifluoromethyl substituents offers a rich platform for exploration. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to play an important role in future therapeutic developments.

The broader significance of benzotriazole derivatives cannot be overstated. These compounds have demonstrated utility across multiple therapeutic areas due to their versatile structural framework. By modifying substituents like the ones present in 4-chloro-1-methyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazole, researchers can fine-tune their properties to meet specific pharmacological requirements. This adaptability makes them invaluable tools for both academic research and industrial drug development.

In conclusion, 4-chloro-1-methyl-6-(trifluoromethyl)-1H-1,2,3-benzotriazole (CAS No. 2172063-75-9) is a promising chemical entity with significant potential in pharmaceutical applications. Its unique structural features—particularly the presence of a chloro substituent, methyl group, and trifluoromethyl group—make it an attractive candidate for further investigation into drug discovery efforts targeting various diseases including inflammation-related conditions and neurological disorders.